Cas no 5505-79-3 (3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-propyl-, hydrazone)

3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-propyl-, hydrazone structure
5505-79-3 structure
Product Name:3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-propyl-, hydrazone
CAS No:5505-79-3
MF:C5H11N5
MW:141.174339532852
CID:352930
PubChem ID:13046500
Update Time:2025-04-19

3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-propyl-, hydrazone Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-propyl-, hydrazone
    • (5-propyl-1H-1,2,4-triazol-3-yl)hydrazine
    • 3-Hydrazinyl-5-propyl-1H-1,2,4-triazole
    • SCHEMBL22750790
    • DTXSID20516254
    • 5505-79-3
    • AKOS006336440
    • Inchi: 1S/C5H11N5/c1-2-3-4-7-5(8-6)10-9-4/h2-3,6H2,1H3,(H2,7,8,9,10)
    • InChI Key: KRMHQGCCODUXAS-UHFFFAOYSA-N
    • SMILES: N1C(CCC)=NC(NN)=N1

Computed Properties

  • Exact Mass: 141.10163
  • Monoisotopic Mass: 141.10144537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 96
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 79.6Ų

Experimental Properties

  • PSA: 74.8
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.